Cas no 2137516-09-5 (2-{(benzyloxy)carbonylamino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid)

2-{(benzyloxy)carbonylamino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid is a synthetic organic compound with significant potential in pharmaceutical research. It features a benzyloxy carbonylamino group and a 3-methyl-1H-pyrazol-1-yl substituent, which may contribute to its biological activity. The compound's structural diversity and potential for chemical modification make it a valuable tool in drug discovery and medicinal chemistry.
2-{(benzyloxy)carbonylamino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid structure
2137516-09-5 structure
Product Name:2-{(benzyloxy)carbonylamino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid
CAS No:2137516-09-5
MF:C16H19N3O4
MW:317.339763879776
CID:5784632
PubChem ID:165800758
Update Time:2025-06-20

2-{(benzyloxy)carbonylamino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(benzyloxy)carbonyl]amino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid
    • EN300-1141179
    • 2137516-09-5
    • 2-{(benzyloxy)carbonylamino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid
    • Inchi: 1S/C16H19N3O4/c1-11-8-9-19(18-11)12(2)14(15(20)21)17-16(22)23-10-13-6-4-3-5-7-13/h3-9,12,14H,10H2,1-2H3,(H,17,22)(H,20,21)
    • InChI Key: DGVYBSWBVZPCJG-UHFFFAOYSA-N
    • SMILES: OC(C(C(C)N1C=CC(C)=N1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 317.13755610g/mol
  • Monoisotopic Mass: 317.13755610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 93.4Ų

2-{(benzyloxy)carbonylamino}-3-(3-methyl-1H-pyrazol-1-yl)butanoic acid Pricemore >>

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